Cas no 1047657-69-1 (spiro[benzofuran-2,4-piperidine]-3-one;hydrochloride)

• Product Name: spiro[benzofuran-2,4-piperidine]-3-one;hydrochloride
• CAS No: 1047657-69-1
• MF: C₁₂H₁₄ClNO₂
• MW: 239.698062419891
• MDL: MFCD22380830
• CID: 5156708
• Update Time: 2025-10-28

spiro[benzofuran-2,4-piperidine]-3-one;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3H-spiro[1-benzofuran-2,4'-piperidine]-3-one hydrochloride
• 187080
• 3H-spiro[1-benzofuran-2,4'-piperidine]-3-one
• 3H-Spiro[benzofuran-2,4'-piperidin]-3-one hydrochloride
• spiro[benzofuran-2,4-piperidine]-3-one;hydrochloride

• MDL： MFCD22380830
• Inchi： 1S/C12H13NO2.ClH/c14-11-9-3-1-2-4-10(9)15-12(11)5-7-13-8-6-12;/h1-4,13H,5-8H2;1H
• InChI Key： LABRYJXYBQZFMP-UHFFFAOYSA-N
• SMILES： O=C1C2=CC=CC=C2OC21CCNCC2.Cl

Computed Properties

• Exact Mass: 239.071
• Monoisotopic Mass: 239.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 271
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3A^2

Experimental Properties

• PSA: 38.33000
• LogP: 2.51470

Additional information on spiro[benzofuran-2,4-piperidine]-3-one;hydrochloride

Research Brief on Spiro[benzofuran-2,4-piperidine]-3-one;hydrochloride (CAS: 1047657-69-1): Recent Advances and Applications

The compound spiro[benzofuran-2,4-piperidine]-3-one;hydrochloride (CAS: 1047657-69-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological activities, and emerging roles in drug development.

Recent studies have highlighted the compound's potential as a key intermediate in the synthesis of novel central nervous system (CNS) targeting agents. The spirocyclic core structure of spiro[benzofuran-2,4-piperidine]-3-one;hydrochloride provides a rigid scaffold that can be modified to enhance binding affinity and selectivity for various neurotransmitter receptors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the development of sigma-1 receptor modulators, which show promise in treating neuropathic pain and neurodegenerative disorders.

Pharmacological evaluations of derivatives containing the spiro[benzofuran-2,4-piperidine]-3-one;hydrochloride moiety have revealed interesting activity profiles. Research conducted by pharmaceutical companies and academic institutions has identified potent inhibitory effects on specific enzyme systems, particularly those involved in inflammatory pathways. The hydrochloride salt form (CAS: 1047657-69-1) has shown improved solubility and bioavailability compared to its free base counterpart, making it more suitable for formulation development.

In terms of synthetic methodology, recent advancements have focused on optimizing the production of spiro[benzofuran-2,4-piperidine]-3-one;hydrochloride with higher yields and purity. A 2024 patent application disclosed an improved catalytic process that reduces byproduct formation while maintaining stereochemical integrity. These process improvements are particularly relevant for scale-up production, as the compound's demand increases in preclinical research.

Safety and toxicological studies of spiro[benzofuran-2,4-piperidine]-3-one;hydrochloride have progressed significantly in the past year. Preliminary results from animal models indicate a favorable safety profile at therapeutic doses, with no observed cardiotoxicity or hepatotoxicity. However, researchers caution that more comprehensive long-term studies are needed to fully assess its safety for human use.

The future research directions for this compound appear promising. Several pharmaceutical companies have included spiro[benzofuran-2,4-piperidine]-3-one;hydrochloride in their pipelines as a building block for next-generation psychotropic medications. Its versatility as a molecular scaffold suggests potential applications beyond CNS disorders, including possible uses in oncology and metabolic disease therapeutics.

In conclusion, spiro[benzofuran-2,4-piperidine]-3-one;hydrochloride (CAS: 1047657-69-1) represents an important chemical entity in contemporary drug discovery. The recent research developments underscore its value as both a pharmacological tool and a potential therapeutic agent. Continued investigation into its structure-activity relationships and mechanism of action will likely yield further insights and applications in the coming years.